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Compound of Interest

Compound Name: N-(tert-butyl)-2-nitrobenzamide

Cat. No.: B2834635 Get Quote

Technical Dossier: N-(tert-butyl)-2-
nitrobenzamide
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of N-(tert-butyl)-2-nitrobenzamide,

focusing on its fundamental chemical properties. Due to the limited availability of experimental

data for this specific isomer in public databases, the information presented is based on the

established data for its closely related isomers, N-(tert-butyl)-4-nitrobenzamide and 2-tert-butyl-

4-nitrobenzamide. It is highly probable that N-(tert-butyl)-2-nitrobenzamide shares the same

molecular formula and, consequently, the same molecular weight as these isomers.

Core Chemical Data
The foundational quantitative data for N-(tert-butyl)-2-nitrobenzamide and its common

isomers are summarized below.

Property Value Source

Molecular Formula C₁₁H₁₄N₂O₃ Inferred from isomers[1][2]

Molecular Weight 222.24 g/mol Inferred from isomers[1][2]
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Synthesis of Related Benzamides
While a specific, detailed experimental protocol for the synthesis of N-(tert-butyl)-2-
nitrobenzamide is not readily available in the reviewed literature, a general approach for the

synthesis of similar N-substituted nitrobenzamides involves the acylation of tert-butylamine with

a corresponding nitrobenzoyl chloride.

For instance, the synthesis of the related compound, N-tert-butyl-4-nitrobenzamide, has been

achieved by reacting tert-butylamine with 4-nitrobenzoyl chloride[3]. It is plausible that a similar

synthetic strategy employing 2-nitrobenzoyl chloride would yield N-(tert-butyl)-2-
nitrobenzamide.

A general synthetic pathway is illustrated below:
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Caption: Plausible synthesis of N-(tert-butyl)-2-nitrobenzamide.

Experimental Protocols for Analogous Compounds
Synthesis of N-tert-butyl-4-nitrobenzamide:

A typical procedure involves the dropwise addition of a solution of 4-nitrobenzoyl chloride in a

suitable inert solvent (e.g., dichloromethane or tetrahydrofuran) to a stirred solution of tert-

butylamine and a non-nucleophilic base (e.g., triethylamine or pyridine) in the same solvent,

often at reduced temperatures (e.g., 0 °C) to control the exothermic reaction. After the addition

is complete, the reaction mixture is typically stirred at room temperature for several hours to
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ensure complete conversion. The workup procedure generally involves washing the organic

layer with dilute acid, water, and brine, followed by drying over an anhydrous salt (e.g., sodium

sulfate or magnesium sulfate), filtration, and removal of the solvent under reduced pressure.

The crude product can then be purified by recrystallization or column chromatography.

Logical Relationship of Isomers
The relationship between N-(tert-butyl)-2-nitrobenzamide and its isomers is defined by the

position of the nitro group on the benzene ring. This positional isomerism can lead to

differences in physical and chemical properties due to steric and electronic effects.

N-tert-butylbenzamide Core

N-(tert-butyl)-2-nitrobenzamide

 ortho substitution

N-(tert-butyl)-3-nitrobenzamide

 meta substitution

N-(tert-butyl)-4-nitrobenzamide

 para substitution

Click to download full resolution via product page

Caption: Positional isomers of N-(tert-butyl)nitrobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-(tert-butyl)-2-nitrobenzamide molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2834635#n-tert-butyl-2-nitrobenzamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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